Cas no 70546-26-8 (3-Cyanopyrazine-2-carboxylic acid)

• Product Name: 3-Cyanopyrazine-2-carboxylic acid
• CAS No: 70546-26-8
• MF: C₆H₃N₃O₂
• MW: 149.106920480728
• CID: 874066
• PubChem ID: 45084722
• Update Time: 2025-04-19

3-Cyanopyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyanopyrazine-2-carboxylic acid
• DTXSID40665672
• 70546-26-8
• AT30358
• 3-cyanopyrazine-2-carboxylicacid
• 3-Cyanopyrazine-2-carboxylic acid

• Inchi： 1S/C6H3N3O2/c7-3-4-5(6(10)11)9-2-1-8-4/h1-2H,(H,10,11)
• InChI Key： LFBINTIGDFTWHT-UHFFFAOYSA-N
• SMILES： OC(C1C(C#N)=NC=CN=1)=O

Computed Properties

• Exact Mass: 149.022526347g/mol
• Monoisotopic Mass: 149.022526347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 86.9Ų